Cas no 1895570-93-0 (1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1895570-93-0
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 5921108
• PubChem ID: 69543864
• Update Time: 2025-10-18

1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-fluoro-4-methylphenyl)-
• 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid
• 1895570-93-0
• SCHEMBL5723526
• EN300-1786467

• Inchi： 1S/C13H15FO2/c1-9-4-5-10(11(14)8-9)13(12(15)16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： SAKNZRRZWTYJNH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2F)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 358.0±37.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Additional information on 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic Acid (CAS No. 1895570-93-0)

1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid, with the CAS number 1895570-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a carboxylic acid group at the 1-position and a phenyl ring at the 2-position, which is further substituted with a fluoro and a methyl group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions, which are being explored in various research settings.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The fluoro and methyl substituents in the phenyl ring of this compound play a crucial role in influencing its pharmacokinetic and pharmacodynamic properties. The presence of the fluoro atom, in particular, has been shown to enhance metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

One of the most compelling aspects of 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced activity against specific disease targets. For instance, studies have indicated that analogs of this compound may have potent effects on enzymes involved in pain signaling and neuroinflammation. These findings have opened up new avenues for the development of next-generation therapeutics.

The cyclopentane ring in the structure of 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid also contributes to its unique pharmacological profile. Cycloalkanes are known for their ability to enhance oral bioavailability and improve tissue penetration, which are desirable properties for any drug candidate. Additionally, the rigid nature of the cyclopentane ring can stabilize the conformation of the molecule, leading to improved binding affinity to biological receptors.

In academic research, this compound has been utilized as a building block for synthesizing more complex molecules with tailored biological activities. The carboxylic acid group at the 1-position provides a versatile handle for further functionalization, allowing researchers to attach various pharmacophores or linkers. This flexibility has enabled the creation of libraries of derivatives that can be screened for novel pharmacological effects.

The intersection of computational chemistry and experimental pharmacology has further accelerated the study of 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict how this compound interacts with biological targets at the molecular level. These predictions have guided experimental efforts and have helped refine structural modifications to optimize potency and selectivity.

In clinical trials, early-stage studies have demonstrated promising results when using derivatives inspired by this compound. Researchers have observed favorable pharmacokinetic profiles and preliminary evidence of therapeutic efficacy in animal models. While further studies are needed to confirm these findings in human populations, these results hold significant promise for future applications in medicine.

The synthesis of 1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid itself represents an achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise control over reaction conditions to achieve high yields and purity. Innovations in synthetic methodologies have not only made this compound more accessible but also paved the way for similar molecules with diverse applications.

The role of this compound in drug discovery is not limited to neurological disorders alone. Its structural motifs have also been explored for potential applications in oncology and anti-inflammatory therapies. The ability to modulate key signaling pathways associated with these diseases makes it a valuable asset in the pharmaceutical arsenal.

1-(2-fluoro-4-methylphenyl)cyclopentane-1-carboxylic acid will undoubtedly play an increasingly important role in shaping future treatments. The combination of its unique chemical structure with promising biological activities positions it as a cornerstone molecule in modern medicinal chemistry.